Cas no 100957-76-4 (1-(1H-Indol-3-ylmethyl)piperidine-4-carboxylicacid)

• Product Name: 1-(1H-Indol-3-ylmethyl)piperidine-4-carboxylicacid
• CAS No: 100957-76-4
• MF: C₁₅H₁₈N₂O₂
• MW: 258.315623760223
• MDL: MFCD06739714
• CID: 62192
• Update Time: 2025-07-31

1-(1H-Indol-3-ylmethyl)piperidine-4-carboxylicacid Chemical and Physical Properties

Names and Identifiers

• 1-((1H-Indol-3-yl)methyl)piperidine-4-carboxylic acid
• 1-(1H-INDOL-3-YLMETHYL)-PIPERIDINE-4-CARBOXYLIC ACID
• 1-(1H-Indol-3-ylmethyl)piperidine-4-carboxylic acid
• 1-Indol-3-ylmethyl-piperidin-4-carbonsaeure
• 1-indol-3-ylmethyl-piperidine-4-carboxylic acid
• AA-0835
• Isonipecoticacid, 1-(indol-3-ylmethyl)- (6CI)
• 1-(1H-Indol-3-ylmethyl)piperidine-4-carboxylicacid

• MDL： MFCD06739714
• Inchi： 1S/C15H18N2O2/c18-15(19)11-5-7-17(8-6-11)10-12-9-16-14-4-2-1-3-13(12)14/h1-4,9,11,16H,5-8,10H2,(H,18,19)
• InChI Key： QNHYWDRTEHWTAR-UHFFFAOYSA-N
• SMILES： OC(C1CCN(CC2=CNC3C=CC=CC2=3)CC1)=O

Computed Properties

• Exact Mass: 258.13700
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 56.33000
• LogP: 2.40240